Cas no 1483054-94-9 (5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1483054-94-9
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 5219318
• Update Time: 2025-09-27

5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 5-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C12H10ClNO2/c13-9-3-1-8(2-4-9)7-10-5-6-11(14-10)12(15)16/h1-6,14H,7H2,(H,15,16)
• InChI Key： JXHGILSAFBKVSH-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=C(Cl)C=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 235.04
• Monoisotopic Mass: 235.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid

Research Briefing on 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid (CAS: 1483054-94-9)

5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid (CAS: 1483054-94-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

Recent literature indicates that 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid has been investigated for its role in modulating specific biological pathways, particularly those involving inflammation and cancer. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of certain enzymes involved in inflammatory responses. The compound's unique structural features, including the chloro-benzyl and pyrrole-carboxylic acid moieties, contribute to its binding affinity and specificity.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This is particularly relevant for industrial applications where cost-effective and sustainable production methods are critical.

Furthermore, preclinical studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results suggest that 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid exhibits favorable bioavailability and low toxicity, making it a promising candidate for further development. However, challenges such as solubility and stability under physiological conditions remain to be addressed.

In conclusion, 5-(4-Chloro-benzyl)-1H-pyrrole-2-carboxylic acid represents a versatile and promising compound in the field of chemical biology and drug discovery. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations. Future directions may include structural modifications to enhance its efficacy and the exploration of combination therapies with other bioactive molecules.